N-(thiophen-2-ylmethyl)-4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carboxamide

• IUPAC Name: N-(thiophen-2-ylmethyl)-4-[5-(trifluoromethyl)pyridin-2-yl]oxypiperidine-1-carboxamide
• InChI: InChI=1S/C17H18F3N3O2S/c18-17(19,20)12-3-4-15(21-10-12)25-13-5-7-23(8-6-13)16(24)22-11-14-2-1-9-26-14/h1-4,9-10,13H,5-8,11H2,(H,22,24)
• InChI Key: QIFUZCZWEDNWLI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=C2)C(F)(F)F)C(=O)NCC3=CC=CS3
• Molecular Formula: C17H18F3N3O2S
• Molecular Weight: 385.4 g/mol

Description

N-(thiophen-2-ylmethyl)-4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C17H18F3N3O2S and its molecular weight is 385.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-angiogenic and DNA Cleavage Activities

Research has shown that novel piperidine carboxamide derivatives, including those with structural similarities to the specified compound, have significant anti-angiogenic and DNA cleavage activities. These derivatives have been synthesized and characterized, showing efficacy in blocking the formation of blood vessels in vivo and exhibiting potential as anticancer agents by exerting both anti-angiogenic and cytotoxic effects (Kambappa et al., 2017).

Inhibition of Mycobacterium tuberculosis

A series of thiazole-aminopiperidine hybrid analogues have been designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors. These compounds, through molecular hybridization, showed significant inhibition of the MTB DNA gyrase, suggesting their potential as antituberculosis agents (Jeankumar et al., 2013).

Soluble Epoxide Hydrolase Inhibition

Research into the inhibition of soluble epoxide hydrolase has identified 1-(1,3,5-triazin-yl)piperidine-4-carboxamide inhibitors. These compounds, including specific derivatives, have shown robust effects on serum biomarkers indicative of in vivo target engagement, pointing to their potential utility in disease models (Thalji et al., 2013).

Met Kinase Superfamily Inhibition

The discovery of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective inhibitors of the Met kinase superfamily highlights the significance of pyridine derivatives in cancer therapy. These compounds, particularly the ones with specific substitutions, have demonstrated complete tumor stasis in Met-dependent models, underscoring their potential in clinical applications (Schroeder et al., 2009).

Antidepressant and Nootropic Agents

Schiff's bases and 2-azetidinones derived from isonicotinyl hydrazone have been synthesized and evaluated for their potential as antidepressant and nootropic agents. The structural framework of these compounds, including the pyridine-4-carbohydrazide core, suggests their relevance in the development of central nervous system active agents (Thomas et al., 2016).